Cas no 93265-41-9 (Pyrene,1-[(1E)-2-methoxyethenyl]-)
Pyrene,1-[(1E)-2-methoxyethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrene,1-[(1E)-2-methoxyethenyl]-
- (2'-methoxyvinyl)pyrene
- 1-[(E)-2-methoxyethenyl]pyrene
- TMPV
- TMPV [Trans-1-(2'-Methoxyvinyl)pyrene]
- 93265-41-9
- Pyrene, 1-(2-methoxyethenyl)-, (E)-
- trans-1-(2'-methoxyvinyl)pyrene
- SCHEMBL1420848
- SCHEMBL248051
- TMPV [Trans-1-(2''-Methoxyvinyl)pyrene]
- trans-Mvp
-
- MDL: MFCD00467985
- Inchi: 1S/C19H14O/c1-20-12-11-13-5-6-16-8-7-14-3-2-4-15-9-10-17(13)19(16)18(14)15/h2-12H,1H3/b12-11+
- InChI Key: SGTJXHYDKUXJRK-VAWYXSNFSA-N
- SMILES: O(C)/C=C/C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43
Computed Properties
- Exact Mass: 258.104465066g/mol
- Monoisotopic Mass: 258.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 9.2Ų
Pyrene,1-[(1E)-2-methoxyethenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1263370-1mg |
(2'-methoxyvinyl)pyrene |
93265-41-9 | 90% | 1mg |
$690 | 2023-09-01 | |
| BAI LING WEI Technology Co., Ltd. | 2327762-1MG |
TMPV, 90% |
93265-41-9 | 90% | 1MG |
¥ 2699 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | A012327762-1mg |
Pyrene,1-[(1E)-2-methoxyethenyl]- |
93265-41-9 | 90% | 1mg |
¥2699 | 2023-11-24 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2327762-1mg |
TMPV, 90% |
93265-41-9 | 90% | 1mg |
¥2699.00 | 2025-04-11 |
Pyrene,1-[(1E)-2-methoxyethenyl]- Suppliers
Pyrene,1-[(1E)-2-methoxyethenyl]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Pyrene,1-[(1E)-2-methoxyethenyl]-
Recent Advances in the Study of Pyrene,1-[(1E)-2-methoxyethenyl]- (CAS: 93265-41-9) in Chemical Biology and Pharmaceutical Research
The compound Pyrene,1-[(1E)-2-methoxyethenyl]- (CAS: 93265-41-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This polycyclic aromatic hydrocarbon derivative, characterized by its pyrene core and methoxyethenyl substituent, exhibits remarkable photophysical and electrochemical properties, making it a promising candidate for various biomedical and material science applications. Recent studies have focused on elucidating its molecular interactions, biological activities, and potential therapeutic uses.
One of the key areas of research has been the exploration of Pyrene,1-[(1E)-2-methoxyethenyl]- as a fluorescent probe for biological imaging. Its strong fluorescence emission and high photostability make it an excellent tool for tracking cellular processes and molecular interactions. A 2023 study published in the Journal of Chemical Biology demonstrated its efficacy in labeling membrane proteins, providing insights into their dynamic behavior in live cells. The study highlighted the compound's ability to penetrate cell membranes without significant cytotoxicity, a critical advantage for in vivo applications.
In addition to its imaging applications, Pyrene,1-[(1E)-2-methoxyethenyl]- has shown potential in drug development. Researchers have investigated its role as a scaffold for designing novel therapeutics, particularly in targeting protein-protein interactions. A recent preprint on bioRxiv detailed the synthesis of derivatives of this compound and their evaluation as inhibitors of specific oncogenic proteins. Preliminary results indicated moderate inhibitory activity, with further optimization expected to enhance potency and selectivity.
The compound's electrochemical properties have also been a focus of recent research. A 2024 study in ACS Applied Materials & Interfaces explored its use in organic electronic devices, such as biosensors and light-emitting diodes (LEDs). The study reported that Pyrene,1-[(1E)-2-methoxyethenyl]- exhibited excellent charge transport characteristics and stability under operational conditions, suggesting its potential for integration into next-generation biomedical devices.
Despite these promising findings, challenges remain in the widespread application of Pyrene,1-[(1E)-2-methoxyethenyl]-. Issues such as solubility in aqueous media and long-term biocompatibility need to be addressed. Ongoing research is focusing on chemical modifications to improve these properties while retaining the compound's advantageous features. Collaborative efforts between chemists, biologists, and material scientists are expected to drive further advancements in this area.
In conclusion, Pyrene,1-[(1E)-2-methoxyethenyl]- (CAS: 93265-41-9) represents a versatile and promising compound with applications spanning biological imaging, drug development, and materials science. Continued research into its properties and potential modifications will likely uncover new opportunities for its use in the chemical biology and pharmaceutical fields. The compound's unique combination of photophysical, electrochemical, and biological properties positions it as a valuable tool for both fundamental research and practical applications.
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